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Compound of Interest

Compound Name: VU0155041 sodium

Cat. No.: B15618952 Get Quote

This guide provides essential safety, handling, and disposal protocols for VU0155041 sodium,

tailored for researchers, scientists, and drug development professionals. The information is

designed to ensure safe laboratory practices and build confidence in chemical handling

procedures.

Product Information and Hazard Identification
VU0155041 sodium is a potent and selective positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 4 (mGluR4).[1][2] It is primarily used in research, particularly

in studies related to Parkinson's disease.[1][2]

According to the Safety Data Sheet (SDS), VU0155041 sodium is not classified as a

hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[3] However, it is crucial to follow standard laboratory safety practices to

minimize any potential risks.

Physical and Chemical Properties:
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Property Value

Synonym

(1R,2S)-rel-2-[[(3,5-

dichlorophenyl)amino]carbonyl]-

cyclohexanecarboxylic acid, monosodium salt[3]

CAS Number 1259372-69-4[3][4]

Molecular Formula C₁₄H₁₄Cl₂NNaO₃[4]

Molecular Weight 338.16 g/mol [4]

Appearance Solid powder

Solubility Soluble to 25 mM in water[4]

Storage Desiccate at room temperature[4]

Personal Protective Equipment (PPE)
While VU0155041 sodium is not classified as hazardous, appropriate PPE should be worn to

minimize exposure and ensure personal safety during handling.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Gloves

Nitrile gloves are

recommended for handling the

solid and its solutions.[5] Nitrile

provides good resistance

against weak acids and many

organic solvents.[6][7][8]

Always inspect gloves for any

signs of degradation or

punctures before use.

Eye Protection Safety Glasses/Goggles

ANSI-approved safety glasses

with side shields or chemical

splash goggles should be

worn.[2][5]

Skin and Body Protection Lab Coat

A standard laboratory coat

should be worn to protect

against accidental spills.

Respiratory Protection Not Required

Under normal handling

conditions in a well-ventilated

area, respiratory protection is

not required.[3] If handling

large quantities or if dust

generation is a concern, work

should be conducted in a fume

hood.

Operational Plans: Step-by-Step Handling
Procedures
Adherence to the following procedural steps will ensure the safe handling of VU0155041
sodium in a laboratory setting.

3.1. Weighing the Solid Compound:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://blog.idrenvironmental.com/how-to-dispose-non-hazardous-waste
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://aibonsafety.com/chemical-resistance-guide-the-importance-of-nitrile-gloves/
https://www.soscleanroom.com/blog/nitrile-gloves-and-their-chemical-resistance/
https://www.jove.com/v/10402/proper-use-of-personal-protective-equipment-ppe
https://blog.idrenvironmental.com/how-to-dispose-non-hazardous-waste
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b15618952?utm_src=pdf-body
https://www.benchchem.com/product/b15618952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Ensure the analytical balance is clean, calibrated, and located in an area free

from drafts.[9][10]

Don PPE: Wear a lab coat, safety glasses, and nitrile gloves.

Tare the Weighing Vessel: Place a clean weighing boat or paper on the balance and tare the

weight.

Transfer the Compound: Carefully transfer the desired amount of VU0155041 sodium
powder onto the weighing vessel using a clean spatula. Avoid creating dust. If handling

larger quantities where dust is unavoidable, perform this step inside a chemical fume hood or

a ventilated balance enclosure.[11]

Clean-Up: After weighing, clean the balance and surrounding area of any residual powder

using a soft brush.[9][10]

3.2. Preparing an Aqueous Solution:

Select Glassware: Use appropriate volumetric glassware for the desired concentration.

Dissolution: Add the weighed VU0155041 sodium to the glassware containing the

appropriate volume of water.

Mixing: Mix the solution by swirling or using a magnetic stirrer until the solid is fully dissolved.

VU0155041 sodium is soluble up to 25 mM in water.[4]

Labeling: Clearly label the container with the chemical name, concentration, date, and your

initials.

Disposal Plan
As a non-hazardous chemical, VU0155041 sodium can be disposed of following standard

laboratory procedures for non-hazardous waste.

4.1. Solid Waste Disposal:

Uncontaminated Solid: Small amounts of unused, uncontaminated VU0155041 sodium
powder should be collected in a labeled, sealed container and disposed of as non-hazardous
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solid chemical waste.[4]

Contaminated Materials: Items such as used weighing boats, contaminated paper towels,

and gloves should be placed in a designated solid waste container for non-hazardous

materials.

4.2. Liquid Waste Disposal:

Aqueous Solutions: Dilute aqueous solutions of VU0155041 sodium can typically be

disposed of down the drain with copious amounts of water, provided the concentration is low

and local regulations permit this.[3][4] It is advisable to consult your institution's specific

guidelines for the disposal of non-hazardous chemical solutions.

Empty Containers: Rinse the original container with a suitable solvent (e.g., water) three

times. The rinsate can be disposed of down the drain. Deface the label on the empty

container before placing it in the regular trash or recycling.[3]

Emergency Procedures
In the event of accidental exposure or a spill, follow these first-aid and clean-up measures.
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Incident Procedure

Skin Contact

Although not known to be a skin irritant, wash

the affected area thoroughly with soap and

water.[3]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open.[3]

Inhalation
Move to fresh air. If breathing becomes difficult,

seek medical attention.[3]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical advice if you feel unwell.[3]

Small Spill

Wear appropriate PPE. For a small powder spill,

gently sweep it up, avoiding dust generation,

and place it in a sealed container for disposal.

Clean the area with a wet cloth. For a small

liquid spill, absorb it with an inert material (e.g.,

paper towels, vermiculite) and place it in a

sealed container for disposal.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling VU0155041 sodium, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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